BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Cenicriviroc: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cenicriviroc

Cat. No.: B192934

Essential guidelines for the safe handling and disposal of the investigational drug Cenicriviroc
are critical for maintaining laboratory safety and environmental protection. As a CCR2 and
CCRS5 chemokine receptor antagonist, Cenicriviroc and its associated waste materials require
management as hazardous pharmaceutical waste. Disposal procedures must adhere to
federal, state, and local regulations. The primary and recommended method for the disposal of
Cenicriviroc and materials contaminated with it is high-temperature incineration.

Step-by-Step Disposal Protocol for Cenicriviroc
Waste

Researchers and laboratory personnel must follow a systematic approach to ensure the safe
and compliant disposal of Cenicriviroc. This includes the pure compound, solutions, and any
contaminated laboratory materials.

1. Segregation of Cenicriviroc Waste:

Proper segregation at the point of generation is the first critical step. It is a legal requirement to
segregate hazardous waste from non-hazardous waste to prevent cross-contamination and
ensure correct disposal pathways.[1]

¢ Solid Waste: All solid materials that have come into contact with Cenicriviroc, including
gloves, bench paper, empty vials, and contaminated labware (e.qg., pipette tips, tubes),
should be collected in a designated hazardous waste container.
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o Sharps Waste: Needles, syringes, scalpels, or any other sharp items contaminated with
Cenicriviroc must be placed in a designated, puncture-proof sharps container.[2] These
containers are often yellow with a purple lid to signify cytotoxic/cytostatic contamination.[2]

» Liquid Waste: Unused or expired solutions of Cenicriviroc should not be disposed of down
the drain.[1] They must be collected in a compatible, sealed, and clearly labeled hazardous
waste container.[1][3]

2. Waste Container Selection and Labeling:

The choice of waste container is crucial for safe storage and handling.

o Use containers that are compatible with the chemical properties of Cenicriviroc.[3]

o For cytotoxic and cytostatic waste, purple bags or purple-lidded bins are standard.[2][4]

» All waste containers must be affixed with a "HAZARDOUS WASTE" label provided by your
institution's Environmental Health and Safety (EHS) department.[3]

e The label must be completed with the following information:

[¢]

Principal Investigator's (PIl) name.[3]

o

Laboratory location (building and room number).[3]

o

Contact phone number.[3]

The full chemical name "Cenicriviroc" and its concentration. Abbreviations should be
avoided.[3]

[¢]

3. Secure Storage of Waste:

Proper storage of Cenicriviroc waste is essential to prevent accidental exposure and ensure
regulatory compliance.

o Store all labeled hazardous waste containers in a designated Satellite Accumulation Area
(SAA).[3]
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e The SAA should be a secure and dry location, such as a locked cabinet or within secondary
containment.[3]

e |tis important to manage the accumulation of waste and arrange for frequent disposal, as
there are legal limits on the storage of hazardous materials.[1]

4. Final Disposal Procedure:

The ultimate disposal of Cenicriviroc waste is managed through your institution's EHS
department in collaboration with a licensed hazardous waste vendor.

« Incineration: High-temperature incineration is the standard and required method for the
disposal of cytotoxic and cytostatic wastes.[2][4] This process effectively destroys the active
pharmaceutical ingredient.

o Chemical Degradation: While chemical degradation can be a method for breaking down
some cytotoxic drugs, incineration is the more common and broadly applicable disposal
route for this category of waste.[2]

o Contacting EHS: Once your waste container is ready for pickup, contact your institution's
EHS office to arrange for collection. They will manage the transportation and final disposal in
compliance with all relevant regulations, including those from the Environmental Protection
Agency (EPA) and the Department of Transportation (DOT).[3]

Quantitative Data Summary

There is no specific quantitative data available for the disposal of Cenicriviroc. The general
principle is that all quantities of this investigational drug and materials contaminated with it must
be treated as hazardous waste.

Parameter Guideline

Disposal Method High-Temperature Incineration
Drain Disposal Prohibited

Waste Classification Hazardous Pharmaceutical Waste
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Cenicriviroc Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Cenicriviroc waste in a laboratory setting.
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Caption: Workflow for the proper disposal of Cenicriviroc waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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